Cas no 926174-82-5 ([N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 6-chloropyridine-3-carboxylate)

• Product Name: [N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 6-chloropyridine-3-carboxylate
• CAS No: 926174-82-5
• MF: C₁₅H₁₁ClN₄O₆
• MW: 378.7240421772
• CID: 5960884
• PubChem ID: 5697180
• Update Time: 2025-07-14

[N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26602606
• [N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 6-chloropyridine-3-carboxylate
• 926174-82-5
• AKOS002472405
• Z18370069

• Inchi： 1S/C15H11ClN4O6/c16-12-6-3-10(7-17-12)15(23)26-8-13(21)18-19-14(22)9-1-4-11(5-2-9)20(24)25/h1-7H,8H2,(H,18,21)(H,19,22)
• InChI Key： YNVQURJHHJGNGM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(NNC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 378.0367118g/mol
• Monoisotopic Mass: 378.0367118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 143Ų

Additional information on [N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 6-chloropyridine-3-carboxylate

Chemical Profile of [N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 6-chloropyridine-3-carboxylate (CAS No. 926174-82-5)

[N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 6-chloropyridine-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 926174-82-5, represents a novel synthetic intermediate with potential applications in the development of bioactive molecules. Its molecular structure, characterized by a combination of nitro-substituted benzoyl and hydrazinecarbonyl functional groups, linked to a chlorinated pyridine core, suggests a rich chemical reactivity that can be exploited for various synthetic transformations.

The< strong>N'-(4-nitrobenzoyl)hydrazinecarbonyl moiety in the compound's name is particularly noteworthy, as it introduces both electrophilic and nucleophilic sites that can participate in diverse chemical reactions. This duality makes the compound a valuable building block for constructing more complex molecular architectures. The presence of the< strong>6-chloropyridine-3-carboxylate group further enhances its utility, as chlorine substituents are often employed in medicinal chemistry to modulate metabolic stability and binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from heterocyclic compounds. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in many pharmacologically active molecules. The< strong>6-chloropyridine-3-carboxylate moiety, with its electron-withdrawing chloro group and acidic carboxylate functionality, provides an excellent platform for further functionalization. This has led to its incorporation into various drug candidates targeting diseases such as cancer, inflammation, and infectious disorders.

The< strong>4-nitrobenzoyl part of the molecule adds another layer of reactivity. Nitro groups are well-known for their ability to engage in electrophilic aromatic substitution reactions, making them useful for constructing complex aromatic systems. Additionally, nitro groups can be reduced to amino groups under specific conditions, which can be crucial for tuning the pharmacological properties of derived compounds. This versatility has made< strong>[N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 6-chloropyridine-3-carboxylate a subject of interest for synthetic chemists.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in various diseases, including cancer. Many kinase inhibitors feature pyridine cores or derivatives thereof due to their ability to bind effectively to the ATP-binding pockets of these enzymes. The< strong>6-chloropyridine-3-carboxylate group, with its ability to form hydrogen bonds and hydrophobic interactions, could provide the necessary pharmacophoric elements for such applications.

The hydrazinecarbonyl moiety also suggests potential applications in the synthesis of heterocyclic compounds through condensation reactions with aldehydes or ketones. This reaction can lead to the formation of imines or hydrazones, which are versatile intermediates in organic synthesis. Such transformations could be particularly useful for generating new analogs of existing drugs or for exploring novel chemical entities.

In the context of current research trends, there is growing interest in developing green chemistry approaches that minimize waste and improve atom economy. The< strong>[N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 6-chloropyridine-3-carboxylate molecule offers opportunities for designing synthetic routes that align with these principles. For instance, catalytic methods could be employed to achieve selective functionalization without generating excessive byproducts.

The compound's potential as a scaffold for drug discovery is further underscored by its compatibility with modern techniques such as fragment-based drug design and high-throughput screening. These methodologies rely on libraries of diverse molecular structures to identify lead compounds with desired biological activity. The structural features of< strong>[N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 6-chloropyridine-3-carboxylate, including its nitro group and chloro-substituted pyridine core, make it an attractive candidate for such screens.

In conclusion, [N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 6-chloropyridine-3-carboxylate (CAS No. 926174-82-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new bioactive molecules. As synthetic methodologies continue to evolve and our understanding of disease mechanisms deepens, compounds like this are likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.